2-(4-ethoxyphenyl)-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C22H26N2O4/c1-3-28-18-10-7-16(8-11-18)14-21(25)23-17-9-12-20(27-2)19(15-17)24-13-5-4-6-22(24)26/h7-12,15H,3-6,13-14H2,1-2H3,(H,23,25)
• InChI Key: HJHHWOITDQILNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)OC)N3CCCCC3=O
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

2-(4-ethoxyphenyl)-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)acetamide is a chemical compound that is widely used in scientific research. It is a member of the piperidine class of compounds and is often referred to by its chemical formula, C22H28N2O4. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

Metabolism Studies

• Herbicide Metabolism : Some chloroacetamide herbicides, closely related to the compound , have been studied for their metabolism in human and rat liver microsomes. These studies are crucial for understanding how similar compounds are metabolized and their potential impact on health and the environment (Coleman et al., 2000).

Synthesis and Docking Studies

• Protein Tyrosine Phosphatase 1B Inhibitors : Derivatives of the compound have been synthesized and evaluated for their inhibitory activity against Protein Tyrosine Phosphatase 1B, which is significant in developing treatments for diseases like diabetes (Saxena et al., 2009).

Crystal Structure Analysis

• Structural Analysis : Studies on the crystal structure of related compounds provide insights into their chemical properties and potential applications in material science or pharmaceuticals (Kalita & Baruah, 2010).

Pharmaceutical Applications

• Antimicrobial Agents : Novel derivatives of related compounds have been synthesized and evaluated for their antimicrobial properties, showcasing the potential for developing new antibiotics or antifungal medications (Debnath & Ganguly, 2015).

Environmental Impact Studies

• Herbicide Activity and Soil Interaction : Understanding how similar compounds interact with soil and their efficacy as herbicides is crucial for agricultural applications and environmental impact assessments (Banks & Robinson, 1986).